Cas no 83583-16-8 (ethyl (2E)-3,6-dimethylhept-2-enoate)

• Product Name: ethyl (2E)-3,6-dimethylhept-2-enoate
• CAS No: 83583-16-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6449060
• PubChem ID: 165448470
• Update Time: 2025-05-22

ethyl (2E)-3,6-dimethylhept-2-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-1460224
• ethyl (2E)-3,6-dimethylhept-2-enoate
• 83583-16-8

• Inchi： 1S/C11H20O2/c1-5-13-11(12)8-10(4)7-6-9(2)3/h8-9H,5-7H2,1-4H3/b10-8+
• InChI Key： HHMYHNBAFKQSOQ-CSKARUKUSA-N
• SMILES： O(CC)C(/C=C(\C)/CCC(C)C)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl (2E)-3,6-dimethylhept-2-enoate

Ethyl (2E)-3,6-Dimethylhept-2-Enoate: A Comprehensive Overview

Ethyl (2E)-3,6-dimethylhept-2-enoate, with the CAS number 83583-16-8, is a compound of significant interest in the fields of organic chemistry and flavor chemistry. This compound is a methyl ester derivative with a unique structure that contributes to its distinctive properties and applications. In recent years, advancements in analytical techniques and synthetic methodologies have shed new light on its potential uses and mechanisms of action.

The chemical structure of ethyl (2E)-3,6-dimethylhept-2-enoate is characterized by a heptenoid backbone with two methyl groups at positions 3 and 6, and a double bond at position 2 in the E configuration. This structure not only influences its physical properties but also plays a crucial role in its biological activity. The double bond geometry (E configuration) is particularly important as it determines the compound's stereochemical properties and reactivity.

Recent studies have explored the synthesis pathways for ethyl (2E)-3,6-dimethylhept-2-enoate, focusing on optimizing reaction conditions to enhance yield and purity. One notable approach involves the use of enantioselective catalysis to control the stereochemistry during synthesis. This has led to improved methods for producing enantiomerically enriched samples, which are valuable for both research and industrial applications.

In terms of physical properties, ethyl (2E)-3,6-dimethylhept-2-enoate exhibits a pleasant floral aroma, making it a popular ingredient in the fragrance industry. Its melting point and boiling point are well-documented, providing essential data for its safe handling and storage. Additionally, its solubility in various solvents has been studied extensively, contributing to its versatility in different formulations.

The compound's biological activity has been a focal point of recent research. Studies have demonstrated its potential as a flavor enhancer in food products and as an active ingredient in cosmetic formulations. Its ability to interact with sensory receptors has been explored through advanced sensory analysis techniques, providing insights into its perceived aroma profile.

From an environmental perspective, the degradation pathways of ethyl (2E)-3,6-dimethylhept-2-enoate have been investigated to assess its impact on ecosystems. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This information is critical for regulatory compliance and sustainable product development.

Looking ahead, the demand for ethyl (2E)-3,6-dimethylhept-2-enoate is expected to grow due to its expanding applications in niche markets such as natural flavoring agents and specialty chemicals. Ongoing research continues to uncover new opportunities for this compound, particularly in areas such as green chemistry and bio-based product development.

In conclusion, ethyl (2E)-3,6-dimethylhept-2-enoate is a multifaceted compound with a rich array of applications across various industries. Its unique chemical properties and versatile functionality make it an invaluable component in modern chemical formulations. As research progresses, we can anticipate even more innovative uses for this intriguing compound.